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Introduction
Sodium adipate, the sodium salt of adipic acid, is a versatile and effective buffering agent for a

variety of scientific and pharmaceutical applications. Adipic acid is a diprotic acid, meaning it

can donate two protons, with two distinct pKa values. This characteristic allows for the

formulation of sodium adipate buffers across two useful pH ranges in the acidic to neutral

zone. These application notes provide detailed information on the properties, preparation, and

applications of sodium adipate buffers, complete with experimental protocols and quantitative

data to guide researchers in their effective use.

Sodium adipate is utilized in various industries, including as a food additive (E356) for acidity

regulation, in cosmetics as a pH adjuster, and significantly in pharmaceutical formulations to

enhance drug stability and control release profiles.[1][2][3] Its biocompatibility and effectiveness

in maintaining pH make it a valuable excipient in drug development.[4]

Physicochemical Properties and Buffering
Mechanism
Adipic acid (H₂A) has two pKa values, which are central to the buffering capacity of its salt

forms, monosodium adipate (HA⁻) and disodium adipate (A²⁻).[5][6]

pKa₁: ~4.41
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pKa₂: ~5.41

These two pKa values allow for effective buffering in two distinct pH ranges:[6]

pH 3.4–5.4: Centered around pKa₁, maintained by the equilibrium between adipic acid (H₂A)

and monosodium adipate (HA⁻).

pH 4.4–6.4: Centered around pKa₂, governed by the equilibrium between monosodium
adipate (HA⁻) and disodium adipate (A²⁻).

The choice between preparing a buffer around pKa₁ or pKa₂ depends on the target pH for the

specific application.

Data Presentation
Table 1: Physicochemical Properties of Adipic Acid and
its Sodium Salts

Property Adipic Acid
Monosodium
Adipate

Disodium Adipate

Chemical Formula C₆H₁₀O₄ C₆H₉NaO₄ C₆H₈Na₂O₄

Molecular Weight 146.14 g/mol 168.12 g/mol 190.10 g/mol

pKa₁ (of Adipic Acid) ~4.41[7] ~4.41[6] ~4.41[6]

pKa₂ (of Adipic Acid) ~5.41[7] ~5.41[6] ~5.41[6]

Appearance
White crystalline

powder[7]

White crystalline

powder

White crystalline

powder[8]

Solubility in Water Sparingly soluble Freely soluble Highly soluble[4]

Table 2: Preparation of 0.1 M Sodium Adipate Buffer (pH
5.4)
This table provides the volumes of stock solutions required to prepare a 0.1 M sodium adipate
buffer at a target pH of 5.4.
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Target pH
Volume of 0.1 M
Monosodium
Adipate (mL)

Volume of 0.1 M
Disodium Adipate
(mL)

Final Volume (mL)

5.4 50 50 100

Note: The Henderson-Hasselbalch equation (pH = pKa + log([A²⁻]/[HA⁻])) can be used to

calculate the precise ratios for other desired pH values around pKa₂.

Table 3: Buffering Capacity of 0.1 M Sodium Adipate
Buffer (pH 5.4)
This table illustrates the change in pH of a 0.1 M sodium adipate buffer (initial pH 5.4) upon

the addition of a strong acid (0.1 M HCl) or a strong base (0.1 M NaOH).

Initial Volume
of Buffer (mL)

Volume of 0.1
M HCl Added
(mL)

Resulting pH
Volume of 0.1
M NaOH
Added (mL)

Resulting pH

100 1 5.38 0 5.40

100 5 5.29 0 5.40

100 10 5.18 0 5.40

100 0 5.40 1 5.42

100 0 5.40 5 5.51

100 0 5.40 10 5.62

Experimental Protocols
Protocol 1: Preparation of a 0.1 M Sodium Adipate Buffer
Solution (pH 5.4)
Objective: To prepare a 0.1 M sodium adipate buffer with a target pH of 5.4.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1210749?utm_src=pdf-body
https://www.benchchem.com/product/b1210749?utm_src=pdf-body
https://www.benchchem.com/product/b1210749?utm_src=pdf-body
https://www.benchchem.com/product/b1210749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monosodium adipate (MW: 168.12 g/mol )

Disodium adipate (MW: 190.10 g/mol )

Deionized water

0.1 M HCl and 0.1 M NaOH for pH adjustment

Volumetric flasks

Beakers

Magnetic stirrer and stir bar

Calibrated pH meter

Procedure:

Prepare Stock Solutions:

0.1 M Monosodium Adipate: Dissolve 16.812 g of monosodium adipate in deionized

water and make up to a final volume of 1 L in a volumetric flask.

0.1 M Disodium Adipate: Dissolve 19.010 g of disodium adipate in deionized water and

make up to a final volume of 1 L in a volumetric flask.

Prepare the Buffer:

In a beaker, combine 50 mL of the 0.1 M monosodium adipate stock solution with 50 mL

of the 0.1 M disodium adipate stock solution.

Place the beaker on a magnetic stirrer and add a stir bar.

pH Measurement and Adjustment:

Calibrate the pH meter using standard buffer solutions (e.g., pH 4.0 and 7.0).

Immerse the pH electrode in the prepared buffer solution and monitor the reading.
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If necessary, adjust the pH to 5.4 by adding 0.1 M HCl or 0.1 M NaOH dropwise while

stirring.

Final Volume and Storage:

Transfer the final buffer solution to a clean, labeled bottle.

Store at 4°C.

Protocol 2: Use of Sodium Adipate Buffer in an Enzyme
Kinetic Assay (Example: Lipase)
Objective: To determine the kinetic parameters of a lipase enzyme using a sodium adipate
buffer to maintain a stable pH.

Materials:

Lipase enzyme solution

p-Nitrophenyl palmitate (pNPP) substrate

0.1 M Sodium Adipate Buffer, pH 5.0

Isopropanol

Spectrophotometer

Cuvettes

Micropipettes

Procedure:

Prepare Reagents:

Prepare a stock solution of pNPP in isopropanol.

Prepare a series of substrate dilutions in the 0.1 M sodium adipate buffer (pH 5.0).
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Prepare a dilute solution of the lipase enzyme in the same buffer.

Enzyme Assay:

To a cuvette, add the sodium adipate buffer and the substrate solution.

Place the cuvette in the spectrophotometer and zero the absorbance at the appropriate

wavelength for p-nitrophenol (the product).

Initiate the reaction by adding a small volume of the enzyme solution to the cuvette and

mix quickly.

Record the change in absorbance over time.

Data Analysis:

Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time

plot.

Repeat the assay for each substrate concentration.

Plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten

equation to determine Km and Vmax.

Protocol 3: Formulation of an Ophthalmic Solution
Using Sodium Adipate Buffer
Objective: To prepare a sterile, isotonic ophthalmic solution containing a model drug, using

sodium adipate as a buffering agent.

Materials:

Model Active Pharmaceutical Ingredient (API)

Monosodium Adipate

Disodium Adipate
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Sodium Chloride (for tonicity adjustment)

Benzalkonium chloride (as a preservative, optional)

Sterile, pyrogen-free water for injection

Sterile filtration apparatus (0.22 µm filter)

Autoclave

Sterile ophthalmic dropper bottles

Procedure:

Buffer Preparation:

Prepare a concentrated sodium adipate buffer solution (e.g., 0.5 M, pH 5.2) using

monosodium and disodium adipate in sterile water for injection.

Formulation:

In a sterile vessel, dissolve the API in a portion of the sterile water.

Add the calculated amount of the concentrated sodium adipate buffer to achieve the

desired final buffer concentration (e.g., 0.05 M) and pH.

Add sodium chloride as required to make the solution isotonic (typically equivalent to 0.9%

NaCl).

If using, add the preservative at the appropriate concentration.

Add the remaining sterile water to reach the final volume.

Sterilization and Packaging:

Sterilize the final solution by filtration through a 0.22 µm filter into a sterile receiving

vessel.

Aseptically fill the solution into sterile ophthalmic dropper bottles.
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Seal the bottles.

Quality Control:

Perform sterility testing, pH measurement, and osmolality testing on the final product.

Visualization

Buffering around pKa1 (~4.41)

Buffering around pKa2 (~5.41)

Adipic Acid (H₂A) Monosodium Adipate (HA⁻)
+ OH⁻

+ H⁺

Monosodium Adipate (HA⁻) Disodium Adipate (A²⁻)
+ OH⁻

+ H⁺

Click to download full resolution via product page

Caption: Buffering equilibrium of adipate species.
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Caption: Workflow for preparing a sodium adipate buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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